Cas no 461396-85-0 (N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3,4-dimethylbenzamide)

• Product Name: N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3,4-dimethylbenzamide
• CAS No: 461396-85-0
• MF: C₁₇H₁₆N₂OS
• MW: 296.386742591858
• CID: 6211084
• PubChem ID: 924842
• Update Time: 2025-07-20

N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3,4-dimethylbenzamide
• 461396-85-0
• N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-3,4-dimethylbenzamide
• F0328-0542
• CCG-298260
• ZINC00514045
• Oprea1_799817
• N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-3,4-dimethylbenzamide
• AKOS024575782

• Inchi： 1S/C17H16N2OS/c1-10-6-7-12(8-11(10)2)16(20)19-17-14(9-18)13-4-3-5-15(13)21-17/h6-8H,3-5H2,1-2H3,(H,19,20)
• InChI Key： MKJCQDJJXNLMOR-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCC2)NC(C1=CC=C(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 296.09833431g/mol
• Monoisotopic Mass: 296.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 81.1Ų

Additional information on N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3,4-dimethylbenzamide

Comprehensive Overview of N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3,4-dimethylbenzamide (CAS No. 461396-85-0)

N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3,4-dimethylbenzamide (CAS No. 461396-85-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique cyclopentabthiophene core and dimethylbenzamide moiety, exhibits promising properties for applications in drug discovery and advanced material design. Researchers are particularly interested in its potential as a kinase inhibitor or photovoltaic material, aligning with current trends in precision medicine and renewable energy technologies.

The structural complexity of N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3,4-dimethylbenzamide makes it a valuable scaffold for structure-activity relationship (SAR) studies. Its cyano group and thiophene ring contribute to its electronic properties, which are critical for interactions with biological targets or in organic electronic devices. Recent studies have explored its role in modulating enzyme activity, particularly in the context of cancer therapeutics, where its ability to interfere with specific signaling pathways is under investigation.

In the realm of organic electronics, this compound's conjugated system and electron-withdrawing groups make it a candidate for use in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The growing demand for sustainable energy solutions has driven research into such materials, with N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3,4-dimethylbenzamide being explored for its potential to enhance device efficiency and stability.

Synthetic routes to N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3,4-dimethylbenzamide often involve multi-step reactions, including cyclization and amide coupling strategies. Optimizing these processes is a key focus for chemists, as it impacts the compound's scalability and purity—critical factors for both pharmaceutical and industrial applications. Recent advancements in catalysis and green chemistry have provided new avenues for its efficient production.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are areas of active research. These characteristics are essential for its potential use in drug formulations or functional materials. Computational modeling and high-throughput screening are increasingly employed to predict and optimize these properties, reducing the time and cost associated with experimental trials.

From a commercial perspective, N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3,4-dimethylbenzamide is available through specialized chemical suppliers, often as a research-grade or custom synthesis product. Its niche applications mean that demand is driven by academic and industrial R&D efforts, particularly in regions with strong biotech and materials science sectors.

Future directions for this compound include exploring its polypharmacology potential—targeting multiple biological pathways simultaneously—and its integration into hybrid materials for next-generation devices. As the scientific community continues to uncover its versatile applications, N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-3,4-dimethylbenzamide is poised to remain a compound of significant interest in cutting-edge research.